Cas no 2613383-34-7 (methyl 3-iodo-1H-pyrazolo3,4-bpyridine-6-carboxylate)

• Product Name: methyl 3-iodo-1H-pyrazolo3,4-bpyridine-6-carboxylate
• CAS No: 2613383-34-7
• MF: C₈H₆IN₃O₂
• MW: 303.056613445282
• MDL: MFCD33031659
• CID: 5664870
• PubChem ID: 155943364
• Update Time: 2025-07-22

methyl 3-iodo-1H-pyrazolo3,4-bpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-6-carboxylate
• 2613383-34-7
• EN300-27703405
• methyl 3-iodo-1H-pyrazolo3,4-bpyridine-6-carboxylate

• MDL： MFCD33031659
• Inchi： 1S/C8H6IN3O2/c1-14-8(13)5-3-2-4-6(9)11-12-7(4)10-5/h2-3H,1H3,(H,10,11,12)
• InChI Key： AHHNESLBRALPGA-UHFFFAOYSA-N
• SMILES： IC1=C2C=CC(C(=O)OC)=NC2=NN1

Computed Properties

• Exact Mass: 302.95047g/mol
• Monoisotopic Mass: 302.95047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.9Ų

Additional information on methyl 3-iodo-1H-pyrazolo3,4-bpyridine-6-carboxylate

Recent Advances in the Application of Methyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-6-carboxylate (CAS: 2613383-34-7) in Chemical Biology and Drug Discovery

Methyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-6-carboxylate (CAS: 2613383-34-7) has emerged as a key intermediate in the synthesis of biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its versatility as a building block in medicinal chemistry, enabling the construction of diverse heterocyclic scaffolds with potential pharmacological applications. This research brief synthesizes the latest findings on this compound, focusing on its synthetic utility, mechanism of action, and therapeutic potential.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a precursor in the synthesis of novel pyrazolopyridine-based inhibitors targeting cyclin-dependent kinases (CDKs). The researchers utilized the iodine moiety at the 3-position for selective cross-coupling reactions, enabling rapid diversification of the core structure. The carboxylate group at the 6-position proved particularly valuable for further functionalization through amide bond formation or ester hydrolysis, yielding compounds with improved solubility and binding affinity.

In the field of cancer research, several pharmaceutical companies have incorporated methyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-6-carboxylate into their drug discovery pipelines. A notable example is its use in the development of selective fibroblast growth factor receptor (FGFR) inhibitors, as reported in a recent patent application (WO2023056321). The compound's ability to serve as a versatile synthon has allowed medicinal chemists to explore various substitution patterns while maintaining the crucial hydrogen-bonding interactions with kinase ATP-binding sites.

Recent advances in synthetic methodology have expanded the applications of this compound beyond kinase inhibition. A 2024 publication in Organic Letters described its use in photoredox-catalyzed C-H functionalization reactions, enabling direct modification of the pyrazolo[3,4-b]pyridine core under mild conditions. This development significantly reduces the number of synthetic steps required to access complex derivatives, potentially accelerating structure-activity relationship studies in drug discovery programs.

The compound's physicochemical properties have also been the subject of recent investigations. Computational studies using density functional theory (DFT) have provided insights into its electronic structure and reactivity patterns, particularly regarding the relative electrophilicity of the 3-iodo position versus the 6-carboxylate group. These theoretical findings have been corroborated by experimental NMR and X-ray crystallographic data, offering a robust foundation for rational drug design.

From a pharmacological perspective, derivatives synthesized from methyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-6-carboxylate have shown promising activity in cellular assays. A recent screening campaign identified several analogs with sub-micromolar potency against resistant strains of non-small cell lung cancer (NSCLC), while maintaining favorable selectivity profiles. These findings were presented at the 2024 American Association for Cancer Research annual meeting, highlighting the compound's continued relevance in oncology drug discovery.

Looking forward, researchers anticipate expanded applications of this versatile building block in fragment-based drug discovery and PROTAC (proteolysis targeting chimera) development. Its balanced lipophilicity and synthetic tractability make it particularly suitable for these emerging approaches. Several academic and industrial groups have reported ongoing work in these directions, suggesting that methyl 3-iodo-1H-pyrazolo[3,4-b]pyridine-6-carboxylate will remain an important tool in chemical biology for the foreseeable future.